Cas no 132759-54-7 (Norvaline, N-acetyl-5-hydroxy-, methyl ester)

Norvaline, N-acetyl-5-hydroxy-, methyl ester structure
132759-54-7 structure
Product Name:Norvaline, N-acetyl-5-hydroxy-, methyl ester
CAS No:132759-54-7
MF:C8H15NO4
MW:189.209002733231
CID:1231260
Update Time:2024-08-03

Norvaline, N-acetyl-5-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Norvaline, N-acetyl-5-hydroxy-, methyl ester
    • Norvaline, N-acetyl-5-hydroxy-, methyl ester
    • Inchi: 1S/C8H15NO4/c1-6(11)9-7(4-3-5-10)8(12)13-2/h7,10H,3-5H2,1-2H3,(H,9,11)/t7-/m0/s1
    • InChI Key: SUPDUJHQKDTJCC-ZETCQYMHSA-N
    • SMILES: C(OC)(=O)[C@H](CCCO)NC(C)=O

Computed Properties

  • Exact Mass: 189.10015
  • Monoisotopic Mass: 189.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.9
  • Topological Polar Surface Area: 75.6A^2

Experimental Properties

  • Density: 1.126±0.06 g/cm3(Predicted)
  • Boiling Point: 356.2±32.0 °C(Predicted)
  • PSA: 75.63
  • pka: 14.65±0.46(Predicted)

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